Cas no 158465-13-5 (5,7-DichlorobenzoDthiazol-2-amine)

• Product Name: 5,7-DichlorobenzoDthiazol-2-amine
• CAS No: 158465-13-5
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD10693482
• CID: 108194
• PubChem ID: 43120177
• Update Time: 2025-04-18

5,7-DichlorobenzoDthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichlorobenzo[d]thiazol-2-amine
• 2-Benzothiazolamine,5,7-dichloro-(9CI)
• 2-AMino-5,7-dichlorobenzothiazole
• 2-Benzothiazolamine,5,7-dichloro-
• 5,7-dichloro-2-Benzothiazolamine
• 5,7-dichloro-1,3-benzothiazol-2-amine
• 5,7-Dichloro-benzothiazol-2-ylamine
• 2-benzothiazolamine, 5,7-dichloro-
• 5,7-Dichlorobenzothiazol-2-amine
• PubChem21753
• SZOSKIQVUBIDGL-UHFFFAOYSA-N
• STL503517
• RP27170
• AB0032305
• X5599
• ST24029248
• CS-W006673
• EN300-196776
• SY069178
• SCHEMBL17609927
• J-507898
• A883427
• DTXSID60655434
• DS-2302
• AP-970/43507438
• AKOS005206113
• MFCD10693482
• 158465-13-5
• 5,7-DichlorobenzoDthiazol-2-amine

• MDL： MFCD10693482
• Inchi： 1S/C7H4Cl2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H2,10,11)
• InChI Key： SZOSKIQVUBIDGL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1SC(N)=N2)Cl

Computed Properties

• Exact Mass: 217.94700
• Monoisotopic Mass: 217.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2
• XLogP3: 3.3

Experimental Properties

• Density: 1.654
• PSA: 67.15000
• LogP: 3.76650

5,7-DichlorobenzoDthiazol-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature